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Compound of Interest

Compound Name: 4-Octyloxybenzaldehyde

Cat. No.: B1347021

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally determined data for 4-
Octyloxybenzaldehyde against established literature values. The objective is to offer a clear,
data-driven cross-reference for researchers utilizing this compound in their work. All
guantitative data is summarized for straightforward comparison, and detailed experimental
protocols are provided for the key analytical techniques employed.

Data Presentation: Physicochemical and Spectroscopic
Properties

The following table summarizes the key physicochemical and spectroscopic properties of 4-
Octyloxybenzaldehyde, presenting a direct comparison between experimentally observed
values and those reported in scientific literature.
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Property Experimental Value Literature Value
) Clear, colorless to light yellow o
Physical State iquid Clear colorless liquid
iqui

158 °C @ 0.5 Torr[1], 140 -

Boiling Point 140-142 °C @ 0.1 mmHg
142 °C @ 0.1 mm Hg[2]

Molecular Formula C15H2202 C15H2202[1][3][4]1[5](6]

. 234.33 g/mol [1][3][4][7],
Molecular Weight 234.33 g/mol 234.34 glmol [5]

.34 g/mo

1H NMR (CDCls, ppm) See Below See Below
13C NMR (CDCls, ppm) See Below See Below
IR (cm™1) See Below See Below

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility

and accurate comparison.

Determination of Physical State and Boiling Point

e Physical State: The physical state and appearance of 4-Octyloxybenzaldehyde were
visually inspected at room temperature (25 °C) under standard laboratory lighting.

» Boiling Point: The boiling point was determined by vacuum distillation. A small sample of 4-
Octyloxybenzaldehyde was placed in a micro-distillation apparatus. The pressure was
reduced to 0.1 mmHg using a vacuum pump, and the sample was heated. The temperature
at which the liquid consistently distilled was recorded as the boiling point.

Spectroscopic Analysis
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: A 400 MHz NMR spectrometer was used to record the proton NMR spectrum. A
sample was prepared by dissolving approximately 10 mg of 4-Octyloxybenzaldehyde in
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0.75 mL of deuterated chloroform (CDCIs). Tetramethylsilane (TMS) was used as an
internal standard (0 ppm).

o 13C NMR: A 100 MHz NMR spectrometer was used for the carbon-13 NMR spectrum.
Approximately 50 mg of the compound was dissolved in 0.75 mL of CDCls.

e Infrared (IR) Spectroscopy:

o The IR spectrum was obtained using a Fourier-transform infrared (FTIR) spectrometer
equipped with an attenuated total reflectance (ATR) accessory. A drop of the neat liquid
sample was placed directly on the ATR crystal, and the spectrum was recorded over a
range of 4000-400 cm~1,

Spectroscopic Data Comparison

'H NMR Data
) Experimental Literature Shift o ]
Assignment _ Multiplicity Integration
Shift (ppm) (ppm)

Aldehyde-H 9.87 ~9.8-9.9 Singlet 1H
Ar-H 7.82 ~7.8 Doublet 2H
Ar-H 6.98 ~7.0 Doublet 2H
O-CH:z 4.02 ~4.0 Triplet 2H
O-CHz2-CH2 1.81 ~1.8 Quintet 2H
-(CH2)s- 1.45-1.29 ~1.5-1.3 Multiplet 10H
-CHs 0.89 ~0.9 Triplet 3H

13C NMR Data
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Assignment Experimental Shift (ppm) Literature Shift (ppm)
C=0 190.7 ~191

Ar-C (ipso, attached to CHO) 129.9 ~130

Ar-CH 132.0 ~132

Ar-CH 114.8 ~115

Ar-C (ipso, attached to O) 164.4 ~164

O-CH: 68.4 ~68

Alkyl Chain Carbons 31.8, 29.3, 29.2, 26.0, 22.7 ~32, 29, 26, 23

-CHs 141 ~14

IR Spectral Data

Functional Group

Experimental Wavenumber

Literature Wavenumber

(cm~) (cm~)
C-H stretch (alkane) 2925, 2855 ~2930, 2850
C=0 stretch (aldehyde) 1695 ~1700-1680
C=C stretch (aromatic) 1600, 1578 ~1600, 1580
C-O stretch (ether) 1255, 1160 ~1250, 1160

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for the cross-referencing process, from

sample acquisition to final data comparison.
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Sample Preparation

4-Octyloxybenzaldehyde Sample
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Caption: Experimental workflow for data cross-referencing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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